Cas no 5322-27-0 (Methanesulfonamide,N-[3-[2-[(1-methyl-2-phenoxyethyl)(phenylmethyl)amino]acetyl]phenyl]-,hydrochloride (1:1))
![Methanesulfonamide,N-[3-[2-[(1-methyl-2-phenoxyethyl)(phenylmethyl)amino]acetyl]phenyl]-,hydrochloride (1:1) structure](https://www.kuujia.com/scimg/cas/5322-27-0x500.png)
5322-27-0 structure
Product name:Methanesulfonamide,N-[3-[2-[(1-methyl-2-phenoxyethyl)(phenylmethyl)amino]acetyl]phenyl]-,hydrochloride (1:1)
Methanesulfonamide,N-[3-[2-[(1-methyl-2-phenoxyethyl)(phenylmethyl)amino]acetyl]phenyl]-,hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonamide,N-[3-[2-[(1-methyl-2-phenoxyethyl)(phenylmethyl)amino]acetyl]phenyl]-,hydrochloride (1:1)
- 1-adamantyl-(3,5-dimethyl-4-phenylsulfanylpyrazol-1-yl)methanone
- 1-(1-Adamantylcarbonyl)-3,5-dimethyl-4-(phenylsulfanyl)-1H-pyrazole
- Adamantan-1-yl-(3,5-dimethyl-4-phenylsulfanyl-pyrazol-1-yl)-methanone
- HMS1477B14
- AKOS000523204
- Oprea1_083638
- SR-01000443867
- BRD-K49403577-001-02-3
- 1-(1-Adamantylcarbonyl)-3,5-dimethyl-4-(phenylsulfanyl)-1H-pyrazole #
- 1-(1-ADAMANTYLCARBONYL)-3,5-DIMETHYL-4-(PHENYLTHIO)-1H-PYRAZOLE
- SR-01000443867-1
- UMFNPXYRPNKXAQ-UHFFFAOYSA-N
- Oprea1_315287
- 5322-27-0
- IDI1_020410
- 1-(ADAMANTANE-1-CARBONYL)-3,5-DIMETHYL-4-(PHENYLSULFANYL)-1H-PYRAZOLE
- ChemDiv3_001444
- DTXSID30342824
-
- Inchi: InChI=1S/C22H26N2OS/c1-14-20(26-19-6-4-3-5-7-19)15(2)24(23-14)21(25)22-11-16-8-17(12-22)10-18(9-16)13-22/h3-7,16-18H,8-13H2,1-2H3
- InChI Key: UMFNPXYRPNKXAQ-UHFFFAOYSA-N
- SMILES: CC1=C(C(=NN1C(=O)C23CC4CC(C2)CC(C4)C3)C)SC5=CC=CC=C5
Computed Properties
- Exact Mass: 366.17678
- Monoisotopic Mass: 366.17658463g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 517
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.2Ų
- XLogP3: 5.6
Experimental Properties
- PSA: 34.89
Methanesulfonamide,N-[3-[2-[(1-methyl-2-phenoxyethyl)(phenylmethyl)amino]acetyl]phenyl]-,hydrochloride (1:1) Related Literature
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Chiharu Ozakai,Kei Kitamura,Mitsuyo Horikawa,To-sho Hoshiyama,Akari Imamura,Tatsuro Yoneyama,Akemi Umeyama,Masaaki Noji,Tetsuto Tsunoda,Hiroto Kaku New J. Chem., 2022,46, 2600-2604
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Miroslav Kloz,Rienk van Grondelle,John T.M. Kennis Phys. Chem. Chem. Phys., 2011,13, 18123-18133
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Sukesh Shekar,Mamie M. Taylor,Brendan Twamley,Rudolf J. Wehmschulte Dalton Trans., 2009, 9322-9326
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Dorsasadat Safanama,Neeraj Sharma,Rayavarapu Prasada Rao,Helen E. A. Brand,Stefan Adams J. Mater. Chem. A, 2016,4, 7718-7726
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Hyo Won Lee,Myoung Ki Cho,Hye-Ri Kim,Chang Su Lim,Chulhun Kang,Hwan Myung Kim Chem. Commun., 2017,53, 6097-6100
5322-27-0 (Methanesulfonamide,N-[3-[2-[(1-methyl-2-phenoxyethyl)(phenylmethyl)amino]acetyl]phenyl]-,hydrochloride (1:1)) Related Products
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